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Compound of Interest

Compound Name: Diisononyl! adipate

Cat. No.: B167168

In the formulation of flexible Polyvinyl Chloride (PVC) products, the choice of plasticizer is
critical in determining the final properties, performance, and safety of the material. This guide
provides a detailed comparison of two prominent non-phthalate plasticizers: Diisononyl
Adipate (DINA) and 1,2-Cyclohexane Dicarboxylic Acid Diisononyl Ester (DINCH). This
analysis is intended for researchers, material scientists, and product development
professionals to facilitate an informed selection based on experimental data.

Executive Summary

Diisononyl Adipate (DINA) is an aliphatic diester plasticizer renowned for its exceptional low-
temperature flexibility. In contrast, DINCH, a cyclohexane dicarboxylate, is distinguished by its
excellent toxicological profile and low migration characteristics, making it a preferred choice for
sensitive applications with direct human contact. While both plasticizers offer good
performance in flexible PVC, their suitability varies depending on the specific requirements of
the end-use application, such as the need for superior cold resistance versus high permanence
and safety.

Data Presentation: Performance and Properties

The following tables summarize the key performance characteristics of DINA and DINCH in
PVC formulations based on available data.

Table 1: Physical and Chemical Properties
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Diisononyl Adipate

Property DINCH Test Method
(DINA)
Chemical Formula C24H4604 C26H4804 -
Molecular Weight (
~398.6 ~424.7 -
g/mol )
Appearance Clear, colorless liquid Clear, colorless liquid Visual
Density @ 20°C
0.92 0.944 - 0.954 ASTM D4052

(g/cm?)

Viscosity @ 20°C
(mPa-s)

~24 (kinematic,

mm?2/s)

44 - 60 (dynamic)

ASTM D445 / D2196

Flash Paint (°C)

228 (Pensky-Martens)

224 (Cleveland Open
Cup)

ASTM D93/ D92

Freezing/Pour Point

-60 -54 ASTM D97
(°C)
Table 2: Performance in PVC Formulations
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Performance Metric

Diisononyl Adipate
(DINA)

DINCH

Test Method

Plasticizer Efficiency

Efficiency Factor (vs.
DOP=1.00)

1.01[1]

Data not available

Shore A Hardness (at

Data not available Data not available ASTM D2240
60 phr)
Low-Temperature
Flexibility
Brittleness Excellent performance  Excellent performance
ASTM D746

Temperature (°C)

noted

noted

Permanence

Volatility (% weight

loss)

Lower than DOA

26% (7 days @
100°C)[2]

Activated Carbon
Method

Migration

Higher tendency due

to linear structure[3]

Low migration rate

noted

ASTM D1203 / D2199

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of plasticizer performance. The
following are summaries of standard protocols used to evaluate the key performance indicators
presented above.

Plasticizer Efficiency (Hardness)

o Objective: To determine the softening effect of the plasticizer on PVC.
e Methodology (based on ASTM D2240):

o PVC formulations are prepared with a specified concentration of the plasticizer (e.g., 60
parts per hundred of resin - phr).
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o The mixture is processed into standardized sheets of uniform thickness through milling
and compression molding.

o Samples are conditioned at 23 £ 2 °C and 50 + 5% relative humidity for a minimum of 24
hours.

o The Shore A hardness is measured using a durometer. The indenter is pressed into the
material, and the hardness value is read from the scale. Lower values indicate greater
plasticizing efficiency.

Low-Temperature Flexibility
» Objective: To evaluate the performance of the plasticized PVC at low temperatures.
o Methodology (based on ASTM D746 - Brittleness Temperature):

o Standardized test specimens of the plasticized PVC are prepared.

o The specimens are clamped into a testing apparatus and immersed in a cooled, insulated
heat-transfer medium.

o At a series of decreasing temperatures, the specimens are struck by a specified impact
head.

o The brittleness temperature is defined as the temperature at which 50% of the specimens
fail by cracking.

Plasticizer Migration (Volatility)
o Objective: To quantify the loss of plasticizer due to evaporation under thermal stress.

e Methodology (based on the Activated Carbon Method, e.g., ISO 177):

o A pre-weighed, conditioned sample of the plasticized PVC is placed in a container with
activated carbon, ensuring no direct contact.

o The container is sealed and placed in an oven at a specified temperature (e.g., 100°C) for
a defined period (e.g., 7 days).
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o After the exposure period, the sample is removed, cleaned of any carbon dust, and re-
weighed.

o The percentage of weight loss is calculated, which corresponds to the amount of
plasticizer that has volatilized.

Mandatory Visualizations
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Caption: Experimental workflow for the comparative evaluation of DINA and DINCH in PVC.
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Caption: Logical comparison of DINA and DINCH performance attributes and applications.

Conclusion

The choice between Diisononyl Adipate (DINA) and DINCH is contingent upon the specific
performance requirements of the PVC application. For products where exceptional low-
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temperature flexibility is the primary concern, such as outdoor applications in cold climates,
DINA presents a compelling option with high plasticizing efficiency.

Conversely, for applications involving close human contact, including medical devices, toys,
and food packaging, DINCH is the superior choice due to its favorable toxicological profile and
low migration tendency. While DINCH also provides good low-temperature performance, its key
advantage lies in its permanence and safety, which are critical in regulated markets. The
selection should therefore be guided by a thorough evaluation of the end-use environment and
regulatory landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dinch-in-pvc-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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